Cas no 693803-17-7 (3-(2-Carboxyethyl)phenylboronic acid)

• Product Name: 3-(2-Carboxyethyl)phenylboronic acid
• CAS No: 693803-17-7
• MF: C₉H₁₁BO₄
• MW: 193.992243051529
• MDL: MFCD04115649
• CID: 501761
• PubChem ID: 3856118
• Update Time: 2025-04-19

3-(2-Carboxyethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Boronophenyl)propanoic acid
• [3-(2-Carboxyethyl)Phenyl]Boronic Acid
• 3-(2-Carboxyethyl)benzeneboronic acid
• 3-(2-Carboxyethyl)phenylboronic acid
• Benzenepropanoic acid, 3-borono- (9CI)
• 3-carboxyethylphenylboronic acid
• 3-(3-Boronophenyl)propionic acid
• 3-[3-(dihydroxyboranyl)phenyl]propanoic acid
• JJBQHOJBARDWRZ-UHFFFAOYSA-N
• AB20326
• OR13162
• AM87149
• AX8079653
• X0952
• 3-(3-boronophenyl)propanoicAcid
• AKOS006227626
• A866850
• [3-(2-carboxyethyl)phenyl]boronic acid, AldrichCPR
• DTXSID80397405
• FT-0688857
• EN300-7390266
• 693803-17-7
• 3-(3-BORONOPHENYL)PROPIONICACID
• SCHEMBL634209
• AS-55284
• CS-0060386
• I12498
• MFCD04115649

• MDL： MFCD04115649
• Inchi： 1S/C9H11BO4/c11-9(12)5-4-7-2-1-3-8(6-7)10(13)14/h1-3,6,13-14H,4-5H2,(H,11,12)
• InChI Key： JJBQHOJBARDWRZ-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC=C(B(O)O)C=1)=O

Computed Properties

• Exact Mass: 194.07500
• Monoisotopic Mass: 194.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8

Experimental Properties

• Density: 1.28
• Melting Point: 166-169°C
• Boiling Point: 435.1°C at 760 mmHg
• Flash Point: 216.9°C
• Refractive Index: 1.56
• PSA: 77.76000
• LogP: -0.61640

3-(2-Carboxyethyl)phenylboronic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-36-22
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids